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Compound of Interest

Compound Name: Celesticetin

Cat. No.: B1194208

Disclaimer: A specific Safety Data Sheet (SDS) for Celesticetin was not readily available at the
time of this writing. The following guidance is based on general best practices for handling
potentially hazardous chemicals and antibiotics in a laboratory setting. It is imperative that
researchers conduct a thorough, substance-specific risk assessment before handling
Celesticetin and consult their institution's Environmental Health and Safety (EHS) department
for specific protocols.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are crucial to minimize
exposure to Celesticetin. The following table summarizes the recommended PPE for handling
this compound, based on general guidelines for hazardous chemicals.
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Personal Protective

Body Part . Specifications and Notes
Equipment (PPE)
o Should comply with OSHA's
Safety glasses with side i
) eye and face protection
shields or goggles. A face ] ]
Eyes/Face ) ) regulations in 29 CFR
shield may be required for
1910.133 or European
splash hazards.
Standard EN166.[1][2]
Should be non-absorbent. For
handling larger quantities or in
situations with a high risk of
) Chemical-resistant lab coat or splashing, consider a
Skin/Body )
gown. disposable gown made of
polyethylene-coated
polypropylene or other
laminate materials.
Double gloving may be
appropriate depending on the
o specific handling procedures
Hands Nitrile or neoprene gloves.

and risk assessment. Ensure
gloves are compatible with any

solvents being used.

Respiratory

Not generally required under
normal use conditions with

adequate ventilation.

If handling fine powders that
may become airborne, a
NIOSH/MSHA-approved
respirator (e.g., N95) may be
necessary.[3] A full-face
respirator can also provide eye

and face protection.

Feet

Closed-toe shoes.

Shoe covers may be used to
prevent the spread of
contamination outside the

laboratory.
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Operational Plan

1. Engineering Controls:

Ventilation: Handle Celesticetin in a well-ventilated area.[4] A chemical fume hood is
recommended, especially when working with the solid powder to avoid inhalation of dust.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[1]

. Safe Handling Practices:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2]

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in areas where Celesticetin is
handled.[5] Avoid generating dust when working with the solid form.[2][4]

Personal Hygiene: Wash hands thoroughly with soap and water after handling Celesticetin
and before leaving the laboratory.[5]

. Storage:

Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

Incompatibilities: Keep away from strong oxidizing agents.[1][2]

Emergency Procedures
1. Spills:

Evacuation: Evacuate non-essential personnel from the spill area.
Ventilation: Ensure adequate ventilation.
Containment: Prevent further leakage or spillage if it is safe to do so.

Cleanup: For solid spills, carefully sweep or scoop up the material to avoid creating dust and
place it in a labeled container for disposal. For liquid spills, absorb with an inert material
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(e.g., sand, vermiculite) and place in a sealed container for disposal.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent
and water.

2. First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[2] Remove contaminated clothing. If irritation persists, seek medical attention.

« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4]

Disposal Plan

All waste materials contaminated with Celesticetin should be treated as hazardous chemical
waste and disposed of in accordance with institutional, local, state, and federal regulations.

1. Waste Segregation:

o Designate a specific, clearly labeled, and sealed waste container for all Celesticetin-
contaminated materials, including unused product, contaminated PPE, and cleaning
materials.

2. Solid Waste:

o Contaminated items such as gloves, bench paper, and disposable labware should be placed
in the designated hazardous waste container.

3. Liquid Waste:
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e Unused stock solutions and contaminated media should be collected in a sealed, properly
labeled hazardous waste container. Do not pour Celesticetin solutions down the drain.[6]
While autoclaving can sterilize biohazardous material, it may not degrade the antibiotic,
which should still be treated as chemical waste.[6]

4. Final Disposal:

o Follow your institution's procedures for the pickup and disposal of hazardous chemical waste
by a licensed vendor.

Experimental Workflow: Celesticetin Spill Response
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Caption: Workflow for a safe and effective response to a Celesticetin spill in a laboratory
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Celesticetin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194208#personal-protective-equipment-for-
handling-celesticetin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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